Cas no 1807212-33-4 ((4-Chlorothiophen-3-yl)methanol)

• Product Name: (4-Chlorothiophen-3-yl)methanol
• CAS No: 1807212-33-4
• MF: C₅H₅ClOS
• MW: 148.610599279404
• MDL: MFCD28752929
• CID: 5612133
• PubChem ID: 69312534
• Update Time: 2023-09-04

(4-Chlorothiophen-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• EN300-3455719
• AT16882
• (4-chlorothiophen-3-yl)methanol
• 1807212-33-4
• SCHEMBL5103803
• starbld0005878
• 3-Thiophenemethanol, 4-chloro-
• (4-Chlorothiophen-3-yl)methanol

• MDL： MFCD28752929
• Inchi： 1S/C5H5ClOS/c6-5-3-8-2-4(5)1-7/h2-3,7H,1H2
• InChI Key： BMINNRXCTLTCFD-UHFFFAOYSA-N
• SMILES： ClC1=CSC=C1CO

Computed Properties

• Exact Mass: 147.9749636g/mol
• Monoisotopic Mass: 147.9749636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• Density: 1.419±0.06 g/cm3(Predicted)
• Boiling Point: 244.6±25.0 °C(Predicted)
• pka: 13.82±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides